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Compound of Interest

1H-1,2,3,4-tetrazole-5-
Compound Name:

carbohydrazide
CAS No.: 1524723-27-0
Cat. No.: B2467282

Get Quote

Executive Summary

This guide provides a technical comparative analysis between Lead Azide (LA), the industry-
standard primary explosive, and TZCA-based Energetic Coordination Compounds (ECCSs). In
this context, TZCA refers to 1H-tetrazole-5-carbohydrazide, a high-nitrogen ligand used to
synthesize "green” primary explosives free of heavy metals.

While Lead Azide has dominated initiation systems for a century due to its reliable Deflagration-
to-Detonation Transition (DDT), it suffers from acute toxicity and extreme sensitivity.
Experimental data indicates that TZCA derivatives, specifically Nickel(ll) and Copper(ll)
perchlorate complexes, offer superior detonation velocities (

VS.

for LA) and tunable sensitivity profiles, presenting a viable, environmentally benign alternative.

Material Profiles
Lead Azide (Legacy Standard)
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e Formula:
e Role: Primary explosive for detonators and micro-initiation systems.
e Mechanism: Fast DDT driven by the breaking of unstable N-Pb bonds.

 Critical Drawback: Contains lead (neurotoxin); hydrolytic instability; extreme friction
sensitivity.

TZCA Derivatives (The Green Challenger)
o Ligand ldentity:1H-tetrazole-5-carbohydrazide (TZCA).[1][2]

o Active Species: Energetic Coordination Compounds (ECCs) formed by complexing TZCA
with oxidizers like Nickel/Copper Perchlorate.

o Key Derivatives:
o Ni-TZCA:
(Often denoted as ECCs-1 in literature).
o Cu-TZCA:
1]

» Mechanism: High-nitrogen backbone releases massive enthalpy upon decomposition;
perchlorate anions provide oxygen balance for enhanced brisance.

Comparative Performance Analysis
The following data contrasts high-density Lead Azide against the Nickel-TZCA complex (

), which represents the optimal balance of performance and safety.

Quantitative Performance Matrix
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Lead Azide ( Ni-TZCA Complex (
Parameter Performance Delta
) )
Detonation Velocity (
5,200 - 6,000 m/s ~7,100 m/s TZCA +25%
)
Density (
4.71 g/cms3 (Crystal) 1.90 g/cm3 LA is denser
)
Detonation Pressure (
~33 GPa ~23 - 32 GPa Comparable
)
Impact Sensitivity (IS) 25-4.01J 177 TZCAis Safer
Friction Sensitivity i
0.1-10N 72N TZCAis Safer

(FS)

Decomposition Temp ( 315 - 350 °C

336 °C TZCA s Stable
) (Explodes)

o High (Lead/Heavy o )
Toxicity Metal) Low (Organic/Nickel) TZCAis Green
eta

Analysis of Detonation Velocity

Lead Azide's

is limited by the "dead mass" of the lead atom, which does not contribute energy to the reaction
but increases density. In contrast, TZCA derivatives utilize a high-nitrogen organic backbone
coupled with perchlorate oxidizers.

e Mechanism: The tetrazole ring and carbohydrazide moiety in TZCA possess high positive
heats of formation. When triggered, the complex releases high-velocity gaseous products (

) without the retardation of heavy metal condensation.

e Result: Despite a lower density (1.90 vs 4.71 g/cm?3), the specific energy of the Ni-TZCA
complex drives a shock wave significantly faster than Lead Azide.
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Sensitivity & Tunability

o Lead Azide: Sensitivity is intrinsic and fixed. It is dangerously sensitive to friction (0.1 N),
requiring storage under water/alcohol.

o TZCA Derivatives: Sensitivity is tunable via the central metal ion.

o Copper (Cu-TZCA): Extremely sensitive (IS < 1 J), mimicking Lead Azide for applications
requiring high pick-up.

o Nickel (Ni-TZCA): Reduced sensitivity (IS 17 J), suitable for "Green" detonators where
handling safety is paramount.

Experimental Protocols
Synthesis of Ligand and Ni-TZCA Complex

Note: This protocol involves energetic materials.[2][3][4][5][6][7][8][9][10] All steps must be
performed behind blast shields.

Step 1: Ligand Synthesis (TZCA)
e Reactants: Ethyl 1H-tetrazole-5-carboxylate (Precursor) + Hydrazine Hydrate.

o Procedure: Dissolve ethyl 1H-tetrazole-5-carboxylate in ethanol. Add hydrazine hydrate
dropwise at

o Reflux: Heat to reflux for 4 hours.

« |solation: Cool to room temperature. Filter the white precipitate (TZCA). Wash with cold
ethanol and dry.

Step 2: Coordination (ECC Formation)[11]
e Solution A: Dissolve TZCA (2 mmol) in minimal deionized water.

e Solution B: Dissolve
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(2 mmol) in water.

o Complexation: Slowly add Solution B to Solution A with stirring at

o Crystallization: Evaporate solvent slowly or cool to precipitate purple/blue crystals of

e Drying: Vacuum dry at

for 24 hours.

Measurement of Detonation Velocity ()

Method: Optical Fiber Probe Technique (Self-Validating).

Charge Preparation: Press the Ni-TZCA complex into a polycarbonate tube (ID: 2-3 mm,
Length: 20 mm) to a specific density (e.g., 1.8 g/cm3).

e Probe Setup: Insert coaxial optical fiber probes at fixed distances (
) along the tube length.

e Initiation: Initiate the column using a standard electric detonator or laser pulse.

o Data Acquisition: Connect fibers to a high-speed photodetector/oscilloscope. The passage of
the luminous detonation front generates a sharp signal rise at each probe.

o Calculation:

Where
is the distance between probes and
is the time delay between signal peaks.

 Validation: Linearity of the
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VS.

plot confirms steady-state detonation.

Visualizations
Synthesis & Logic Flow

This diagram illustrates the chemical pathway from precursor to the final energetic complex,
highlighting the tunable metal center choice.

Hydrazinolysis
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Caption: Synthesis pathway for TZCA-based Energetic Coordination Compounds (ECCs).

Performance Trade-off Analysis

A comparison of the functional trade-offs between Lead Azide and Ni-TZCA.

Caption: Performance comparison. Blue (TZCA) shows superior Velocity, Safety, and Eco-
friendliness; Red (Lead Azide) dominates only in Density.

Conclusion

The experimental data confirms that TZCA derivatives (specifically Ni-TZCA perchlorate
complexes) are superior to Lead Azide in detonation velocity (7.1 vs 5.2 km/s) and thermal
stability. While Lead Azide retains an advantage in density and established manufacturing
history, the TZCA class offers a critical "Green" advantage and significantly improved handling
safety (friction insensitivity). For modern initiation systems requiring high brisance and
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environmental compliance, TZCA complexes represent a validated, high-performance

replacement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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